Cas no 4113-85-3 (2-[[2-(2,4-dioxopyrimidin-1-yl)acetyl]amino]acetamide)

• Product Name: 2-[[2-(2,4-dioxopyrimidin-1-yl)acetyl]amino]acetamide
• CAS No: 4113-85-3
• MF: C₈H₁₀N₄O₄
• MW: 226.18940114975
• CID: 926616
• PubChem ID: 260486
• Update Time: 2025-04-19

2-[[2-(2,4-dioxopyrimidin-1-yl)acetyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(2,4-dioxopyrimidin-1-yl)acetyl]amino]acetamide
• n2-[(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)acetyl]glycinamide; NSC91791; AC1Q5OJ2; NCIOpen2_005560; AC1L638V; AR-1K5097; NSC-91791; AKOS009077300;
• 4113-85-3
• SCHEMBL19370608
• NCIOpen2_005560
• DTXSID00293733
• NSC91791
• NSC-91791
• AKOS009077300
• n2-[(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)acetyl]glycinamide
• DS-003801

• Inchi： 1S/C8H10N4O4/c9-5(13)3-10-7(15)4-12-2-1-6(14)11-8(12)16/h1-2H,3-4H2,(H2,9,13)(H,10,15)(H,11,14,16)
• InChI Key： RHZGPSXLFUOWAA-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(NC1=O)=O)NCC(N)=O

Computed Properties

• Exact Mass: 226.0703
• Monoisotopic Mass: 226.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.6